Cas no 284492-16-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid
• CAS No: 284492-16-6
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• MDL: MFCD01863218
• CID: 5155682
• PubChem ID: 24902255
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(3-hydroxyphenyl)-propanoic acid
• Fmoc-(S)-3-Amino-3-(3-hydroxy-phenyl)-propionic acid
• Fmoc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic acid
• BVA01532
• AB15275
• AB15356
• Fmoc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionicacid
• Fmoc-(R)- 3-Amino-3-(3-hydroxyphenyl)-propionic acid
• Fmoc-(S)- 3-Amino-3-(3-hydroxyphenyl)-propionic acid
• N-EC-(9-Fluorenylmethoxycarbonyl)-3-hydroxy-D-EC-homophenylglycine
• N-EC-(9-Fluorenylmethoxycarbonyl)-3-hydroxy-L-EC-homophenylglycine
• 3-({[(9H-fluoren-9-yl)methoxy]carbony
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid

• MDL： MFCD01863218
• Inchi： 1S/C24H21NO5/c26-16-7-5-6-15(12-16)22(13-23(27)28)25-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22,26H,13-14H2,(H,25,29)(H,27,28)
• InChI Key： LZJDAHKCUYUTCN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=C(C=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 588
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid (CAS: 284492-16-6)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid (CAS: 284492-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and hydroxyphenyl moiety, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound focuses on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the presence of the hydroxyphenyl group adds versatility to the molecule's reactivity. Recent advancements have demonstrated its efficacy in the synthesis of complex peptide sequences, particularly those requiring selective deprotection and conjugation strategies. Researchers have also investigated its stability under various reaction conditions, providing valuable insights for optimizing synthetic protocols.

In addition to its synthetic utility, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid has shown promise in the development of enzyme inhibitors. Preliminary studies indicate that the hydroxyphenyl moiety can interact with active sites of certain enzymes, making it a potential scaffold for designing inhibitors targeting diseases such as cancer and neurodegenerative disorders. Recent in vitro assays have highlighted its moderate inhibitory activity against specific proteases, sparking further interest in structural modifications to enhance potency and selectivity.

Another emerging application of this compound lies in the field of biomaterials. The Fmoc-protected amino acid derivative has been incorporated into self-assembling peptide hydrogels, which are being explored for drug delivery and tissue engineering. Its ability to form stable nanostructures under physiological conditions has been attributed to the aromatic stacking interactions of the Fmoc group and hydrogen bonding of the hydroxyphenyl moiety. Recent studies have demonstrated the controlled release of therapeutic agents from these hydrogels, showcasing their potential for sustained drug delivery systems.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid. Recent efforts have focused on optimizing its synthesis to improve yield and purity, with particular attention to minimizing side reactions during Fmoc deprotection. Advances in chromatography techniques have also contributed to better isolation of the compound, ensuring its suitability for high-value pharmaceutical applications.

In conclusion, the ongoing research on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxyphenyl)propanoic acid (CAS: 284492-16-6) underscores its multifaceted role in chemical biology and drug development. From peptide synthesis to enzyme inhibition and biomaterial design, this compound continues to offer new opportunities for scientific innovation. Future studies are expected to further elucidate its mechanism of action and expand its applications in therapeutic interventions.